Cas no 13881-54-4 (1-Propene-1-sulfonylisocyanate)

1-Propene-1-sulfonylisocyanate structure
13881-54-4 structure
Product Name:1-Propene-1-sulfonylisocyanate
CAS No:13881-54-4
MF:C4H5NO3S
MW:147.152399778366
CID:215759
PubChem ID:6438031
Update Time:2025-04-19

1-Propene-1-sulfonylisocyanate Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1-sulfonylisocyanate
    • N-(oxomethylidene)prop-1-ene-1-sulfonamide
    • prop-1-enesulphonyl isocyanate
    • (1E)-prop-1-ene-1-sulfonyl isocyanate
    • 1-Propenylsulfonyl isocyanate
    • SCHEMBL9918942
    • PROP-1-ENESULFONYL ISOCYANATE
    • 13881-54-4
    • EINECS 237-648-0
    • (E)-N-(oxomethylidene)prop-1-ene-1-sulfonamide
    • Inchi: 1S/C4H5NO3S/c1-2-3-9(7,8)5-4-6/h2-3H,1H3/b3-2+
    • InChI Key: DAONPBQTUWQEQJ-NSCUHMNNSA-N
    • SMILES: S(/C=C/C)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 146.99901420g/mol
  • Monoisotopic Mass: 146.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72Ų
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